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Compound of Interest

Compound Name: 3-Acetylphenanthrene

Cat. No.: B1329424

This document provides a comprehensive overview of the safety and handling precautions for
3-Acetylphenanthrene (CAS No. 2039-76-1), intended for researchers, scientists, and
professionals in drug development. The information is compiled from safety data sheets and
chemical property databases to ensure a thorough understanding of the potential hazards and
the necessary protocols for safe use.

Chemical and Physical Properties

3-Acetylphenanthrene is a derivative of phenanthrene, a polycyclic aromatic hydrocarbon.[1]
It typically presents as a white to pale yellow powder.[1][2] Understanding its physical
properties is the first step in safe handling.
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Property Value Source(s)

CAS Number 2039-76-1 [3][4][5]

Molecular Formula Ci16H120 [41[5]

Molecular Weight 220.27 g/mol [41[5]

Appearance White to pale yellow powder [1112]

Melting Point 67-71 °C (lit.) / 87-88 °C [1][2][5](6]

Boiling Point 172-181 °C @ 0.9 Torr [1112]

Flash Point 180.7 +15.1 °C/ Not 5]
Applicable

Density 1.2+0.1 g/lcm?3 [2]

Storage Class

11 - Combustible Solids

[5]

Hazard Identification and Classification

3-Acetylphenanthrene is classified as hazardous under the Globally Harmonized System

(GHS).[3] The primary hazards are associated with acute toxicity, skin and eye irritation, and

respiratory irritation.

GHS Classification Summary

Hazard Class Category Source(s)
Acute Toxicity, Oral Category 4 [2][3]
Acute Toxicity, Dermal Category 4 [2][3]
Acute Toxicity, Inhalation Category 4 [2][3]
Skin Corrosion/Irritation Category 2 [2][3]
Serious Eye Damage/Irritation Category 2 [2][3]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory
System)

[2](3]
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Hazard and Precautionary Statements

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENCHE

Type Code Statement Source(s)
Hazard H302 Harmful if swallowed. [11061[71
Hazard H315 Causes skin irritation. [1][6]
Causes serious eye
Hazard H319 o [1][6]
irritation.
Hazard H332 Harmful if inhaled. [1][6]
May cause respiratory
Hazard H335 T [1][6]
irritation.
Precautionary P261 Avoid breathing dust. [116181e1l
Wash face, hands and
) any exposed skin
Precautionary P264 [71[9][10]
thoroughly after
handling.
_ Wear protective
Precautionary P280 ] [O1[11]
gloves/eye protection.
IF SWALLOWED: Call
. a POISON CENTER
Precautionary P301+P312 ] [10][11]
or doctor if you feel
unwell.
IF IN EYES: Rinse
cautiously with water
for several minutes.
Precautionary P305+P351+P338 Remove contact [1][6][8]
lenses, if present and
easy to do. Continue
rinsing.
Precautionary P501 Dispose of [8][10][11]

contents/container in
accordance with

local/regional/national/
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international

regulations.

Toxicological Information

The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[3] Based on
available data, 3-Acetylphenanthrene has not been identified as a carcinogen by IARC, NTP,
OSHA, or ACGIH.[3][10]

Inhalation: Inhaling dusts may cause irritation to the respiratory system and can be harmful.

[3]

Ingestion: Harmful if swallowed, potentially causing gastrointestinal irritation, nausea,
vomiting, and diarrhea.[3]

Skin Contact: Causes skin irritation and may be harmful upon contact.[3]

Eye Contact: Causes serious eye irritation.[3]

Experimental Protocols and Safety Assessment

While specific, detailed experimental protocols for the safety assessment of 3-
Acetylphenanthrene are not available in the provided documentation, the GHS classifications
indicate that standard toxicological studies have been performed. These typically include
methods guided by organizations such as the OECD (Organisation for Economic Co-operation
and Development) for testing chemicals, covering acute oral, dermal, and inhalation toxicity, as
well as skin and eye irritation assays. Professionals should refer to these standard guidelines
when designing further toxicological experiments.

Safe Handling and Storage Workflow

Proper handling and storage are critical to minimize exposure and risk. The following workflow
outlines the key stages for managing 3-Acetylphenanthrene in a laboratory setting.
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Preparation & Handling

Required PPE:
1. Receipt & Inspection - Safety glasses (EN166)
Inspect container for damage. - Nitrile gloves
Verify label. - Lab coat
- N95 dust mask
2. Storage

i
1
I
1
1
I
|
Store in a cool, dry place. :
Keep container sealed. I
Away from oxidizing agents. :
|
l 1
1
I

3. Handling & Use
Use in a ventilated area (fume hood).
Wear appropriate PPE.
Avoid dust formation.

T
T
1

If Spill Occurs :If Exposure Occurs
T
1

Emergency & Disposal

v

4. Accidental Release 5. First Aid
Evacuate area. Eye: Rinse with water 15 min.
Wear full PPE. Skin: Wash with soap & water. After Use
Avoid creating dust. Inhalation: Move to fresh air.
Collect with inert material. Ingestion: Rinse mouth, get medical attention.

'y
6. Waste Disposal
Dispose as hazardous waste.
Follow local/national regulations.
Do not discard into drains.

Click to download full resolution via product page

Caption: Workflow for the safe receipt, storage, handling, and disposal of 3-
Acetylphenanthrene.
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Specific Safety Measures

6.1 Engineering Controls Work should be conducted in a well-ventilated area.[3][8] Use of a
chemical fume hood is recommended to minimize inhalation exposure. Eyewash stations and
safety showers must be readily accessible and in close proximity to the workstation.[3]

6.2 Personal Protective Equipment (PPE) Appropriate PPE is mandatory when handling this
compound.[3]

o Eye/Face Protection: Wear chemical safety goggles or glasses that comply with OSHA 29
CFR 1910.133 or European Standard EN166.[3]

» Skin Protection: Wear a lab coat and protective gloves (e.g., nitrile).

o Respiratory Protection: For operations that may generate dust, a NIOSH/MSHA-approved
type N95 respirator is recommended.[5]

6.3 First Aid Measures Immediate first aid is crucial in the event of exposure.

 After Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide
artificial respiration and seek medical attention.[3]

o After Skin Contact: Immediately remove contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. If irritation persists, consult a physician.[3]

o After Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.[7]

 After Ingestion: Do not induce vomiting. Clean the mouth with water and then drink plenty of
water. Seek medical attention if symptoms appear.[3][7]

Fire and Accidental Release Measures

7.1 Firefighting

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,
or alcohol-resistant foam.[7]
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e Specific Hazards: The compound is combustible.[10] Thermal decomposition can release
irritating vapors and hazardous combustion products, including carbon monoxide (CO) and
carbon dioxide (C0O2).[3]

o Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[3]

7.2 Accidental Release

» Personal Precautions: Ensure adequate ventilation and wear the appropriate PPE to prevent
contact with skin, eyes, and clothing.[3] Avoid breathing and creating dust.[3]

e Environmental Precautions: Prevent the substance from entering drains, sewers, or
watercourses.[8][10]

o Containment: Sweep or shovel the spilled material into a suitable, closed container for
disposal.[7]

Stability and Reactivity

o Reactivity: The compound is not known to be reactive under normal conditions.[3]

o Chemical Stability: 3-Acetylphenanthrene is stable under recommended storage
conditions.[3]

» Conditions to Avoid: Avoid exposure to excess heat, dust formation, and ignition sources.[3]
e Incompatible Materials: Keep away from strong oxidizing agents.[3]

o Hazardous Decomposition Products: Under fire conditions, it can decompose to form carbon
monoxide and carbon dioxide.[3]

Disposal Considerations

Waste material must be treated as hazardous.[10] Disposal should be carried out in
accordance with all applicable local, regional, and national regulations. Do not dispose of the
chemical into drains or the environment.[10] Uncleaned containers should be handled in the
same manner as the product itself.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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